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‘ Compound of Interest

Compound Name: A-79175

Cat. No.: B1664261

For Research Use Only. Not for use in diagnostic procedures.

Introduction

A-79175 is a potent and selective inhibitor of 5-lipoxygenase (5-LO), an enzyme crucial in the biosynthesis of leukotrienes.[1][2] Leukotrienes are pro
lipid mediators implicated in a variety of inflammatory diseases, including asthma. A-79175, also known by its chemical name (R)-(+)-N-[3-[5-(4-fluorc
furyl]-1-methyl-2-propynyl]-N-hydroxyurea, was investigated by Abbott Laboratories for its potential as an anti-asthmatic agent.[1][3] This document p
detailed application notes and protocols for the use of A-79175 in a research setting.

Physicochemical Properties

Property Value

CAS Number 141579-87-5

Molecular Formula C15H13FN204

Molecular Weight 304.28 g/mol

IUPAC Name 1-[(2R)-4-[5-(4-fluorophenoxy)furan-2-yl]but-3-yn-2-yl]-1-hydroxyurea
Synonyms A 79175, Abbott-79175

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.

Mechanism of Action

A-79175 exerts its biological effects through the inhibition of 5-lipoxygenase. This enzyme catalyzes the conversion of arachidonic acid to 5-
hydroperoxyeicosatetraenoic acid (5-HPETE), the initial step in the leukotriene biosynthetic pathway. By blocking this step, A-79175 effectively reduc
production of all downstream leukotrienes, including LTB4 and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which are potent mediators of infla
bronchoconstriction.

digraph "5-Lipoxygenase Pathway" {
graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"];
node [shape=box, style=filled, fontname="Arial", fontsize=12, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368", fontcolor="#202124"];

"Arachidonic_Acid" [fillcolor="#FFFFFF", shape=oval];

"5-L0" [label="5-Lipoxygenase", fillcolor="#FBBC05"];

"A-79175" [label="A-79175", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=octagon];

"5-HPETE" [label="5-HPETE", fillcolor="#FFFFFF", shape=ovall;

"LTA4" [label="LTA4", fillcolor="#FFFFFF", shape=ovall;

"LTB4" [label="LTB4", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Cysteinyl Leukotrienes" [label="Cysteinyl Leukotrienes\n(LTC4, LTD4, LTE4)", fillcolor="#34A853", fontcolor=
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"Inflammation" [label="Inflammation", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"];
"Bronchoconstriction" [label="Bronchoconstriction", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Arachidonic_Acid" -> "5-L0" [label="Substrate"];
"5-L0" -> "5-HPETE" [label="Catalyzes"];

"A-79175" -> "5-L0" [arrowhead=tee, label="Inhibits"];
"5-HPETE" -> "LTA4";

"LTA4" -> "LTB4";

"LTA4" -> "Cysteinyl Leukotrienes";

"LTB4" -> "Inflammation";

"Cysteinyl Leukotrienes" -> "Inflammation";

"Cysteinyl Leukotrienes" -> "Bronchoconstriction";

}

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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